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Introduction

Ivangustin is a naturally occurring sesquiterpene lactone isolated from the medicinal plant
Inula britannica[1][2]. As a member of the sesquiterpene lactones (STLs) class of plant
secondary metabolites, Ivangustin has demonstrated notable cytotoxic activities against a
range of human cancer cell lines[2][3]. This technical guide provides a comprehensive overview
of the current understanding of lvangustin's effects on cellular signaling pathways, with a
focus on its mechanism of action, quantitative data on its efficacy, and detailed experimental
protocols for its study.

Quantitative Data Presentation

The cytotoxic effects of Ivangustin have been evaluated against several cancer cell lines. The
half-maximal inhibitory concentration (IC50) values, which represent the concentration of a
drug that is required for 50% inhibition in vitro, are summarized in the table below.
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Cell Line Cell Type IC50 (pM) Assay Type
) SRB colorimetric
HelLa Cervical Cancer 3.2
assay
SRB colorimetric
PC-3 Prostate Cancer 45
assay
SRB colorimetric
HEp-2 Laryngeal Cancer 3.3
assay
) SRB colorimetric
HepG2 Liver Cancer 5.2
assay
Chinese Hamster SRB colorimetric
CHO 6.4
Ovary assay
Human Umbilical Vein SRB colorimetric
HUVEC ] 9.2
Endothelial Cells assay

Data sourced from MedChemExpress and a study on the diversity modification of lIvangustin
and its derivatives.[1][4]

Cellular Signaling Pathways
Inhibition of the NF-kB Signaling Pathway

The primary mechanism of action identified for lIvangustin and its derivatives is the inhibition of
the canonical NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling
pathway[3]. This pathway is a crucial regulator of cellular processes such as inflammation,
immunity, cell proliferation, and survival. Its dysregulation is frequently implicated in the
pathogenesis of cancer.

Ivangustin exerts its inhibitory effect through the formation of a covalent adduct with the p65
subunit of the NF-kB complex. Molecular modeling studies have suggested that lIvangustin
can form a covalent bond with the cysteine residue at position 38 (Cys38) of p65[3]. This
interaction prevents the translocation of the NF-kB complex into the nucleus, thereby inhibiting
the transcription of its target genes, which are involved in promoting cell survival and
proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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